Cas no 92146-02-6 (1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-)
1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-, is a bifunctional pyrazole derivative characterized by its ethylene-linked pyrazole rings. This compound is of interest in coordination chemistry due to its ability to act as a bridging ligand, forming stable complexes with transition metals. Its rigid structure and dual nitrogen donor sites make it suitable for constructing metal-organic frameworks (MOFs) and catalytic systems. The compound's stability and predictable coordination behavior are advantageous in designing homogeneous catalysts and supramolecular assemblies. Additionally, its synthetic versatility allows for further functionalization, enabling tailored applications in materials science and pharmaceutical research. The ethylene spacer enhances conformational flexibility while maintaining structural integrity, facilitating diverse binding modes.
92146-02-6 structure
Product Name:1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-
CAS No:92146-02-6
MF:C8H10N4
MW:162.19180059433
CID:4322127
PubChem ID:14195550
Update Time:2025-06-07
1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-
- 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole
- SCHEMBL5713341
- 1,2-Di-(1H-pyrazolyl)ethane
- 1,1a(2)-(1,2-Ethanediyl)bis[1H-pyrazole]
- DTXSID301285638
- MFCD03727231
- AKOS013123370
- 1,2-di(1H-pyrazol-1-yl)ethane
- 92146-02-6
- 1,2-bis-(pyrazol-1-yl)ethane
-
- Inchi: 1S/C8H10N4/c1-3-9-11(5-1)7-8-12-6-2-4-10-12/h1-6H,7-8H2
- InChI Key: WMKDUMFUQLWMMI-UHFFFAOYSA-N
- SMILES: C(N1C=CC=N1)CN1C=CC=N1
Computed Properties
- Exact Mass: 162.090546336Da
- Monoisotopic Mass: 162.090546336Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 35.6Ų
1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB589651-100mg |
1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; . |
92146-02-6 | 100mg |
€173.40 | 2025-04-15 | ||
| abcr | AB589651-250mg |
1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; . |
92146-02-6 | 250mg |
€236.20 | 2025-04-15 | ||
| abcr | AB589651-500mg |
1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; . |
92146-02-6 | 500mg |
€328.20 | 2025-04-15 | ||
| abcr | AB589651-1g |
1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; . |
92146-02-6 | 1g |
€510.30 | 2025-04-15 | ||
| abcr | AB589651-2.5g |
1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; . |
92146-02-6 | 2.5g |
€1102.20 | 2025-04-15 |
1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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